Cas no 56029-45-9 (6-tert-butylpyridine-3-carbonitrile)

6-tert-Butylpyridine-3-carbonitrile is a specialized organic compound featuring a pyridine core substituted with a tert-butyl group at the 6-position and a nitrile functional group at the 3-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in synthetic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and ligands for catalysis. The tert-butyl group enhances steric hindrance, influencing reactivity and selectivity in coupling reactions, while the nitrile moiety offers versatility for further functionalization. Its high purity and stability under standard conditions ensure consistent performance in demanding applications. This compound is particularly useful in fine chemical synthesis and heterocyclic chemistry research.

6-tert-butylpyridine-3-carbonitrile structure

56029-45-9 structure

Product Name:6-tert-butylpyridine-3-carbonitrile

CAS No:56029-45-9

MF:C₁₀H₁₂N₂

MW:160.215682029724

MDL:MFCD11845758

CID:350034

PubChem ID:19425185

Update Time:2025-06-08

6-tert-butylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-(1,1-dimethylethyl)-3-Pyridinecarbonitrile
- 3-Pyridinecarbonitrile, 6-(1,1-dimethylethyl)-
- 6-tert-Butyl nicotinonitrile
- 6-tert-butylpyridine-3-carbonitrile
- 6-tert-Butyl-nicotinonitrile
- FT-0763635
- DTXSID40598714
- AKOS015892023
- A934548
- EN300-109324
- 56029-45-9
- SCHEMBL1243269
- AMY21603
- AS-5553
- 2-tert-Butyl-5-cyanopyridine
- MFCD11845758
- 6-tert-butylnicotinonitrile
- CS-0071871
- SB37671
- JHHURKBLEGFPPB-UHFFFAOYSA-N
- 6-(tert-Butyl)nicotinonitrile
- F1905-6448
- DB-072085
- MDL： MFCD11845758
- Inchi： 1S/C10H12N2/c1-10(2,3)9-5-4-8(6-11)7-12-9/h4-5,7H,1-3H3
- InChI Key： JHHURKBLEGFPPB-UHFFFAOYSA-N
- SMILES： N1C=C(C#N)C=CC=1C(C)(C)C

Computed Properties

Exact Mass: 160.10016
Monoisotopic Mass: 160.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 36.7Å²

Experimental Properties

PSA: 36.68

6-tert-butylpyridine-3-carbonitrile Pricemore >>

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abcr	AB302187-1 g	6-tert-Butyl-nicotinonitrile; 95%	56029-45-9		1g	€196.90	2022-06-11
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